N-(3,5-dimethylphenyl)-2-((2-ethyl-6-(4-methoxybenzyl)-7-oxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[2-ethyl-6-[(4-methoxyphenyl)methyl]-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C25H27N5O3S/c1-5-29-14-21-23(28-29)24(32)30(13-18-6-8-20(33-4)9-7-18)25(27-21)34-15-22(31)26-19-11-16(2)10-17(3)12-19/h6-12,14H,5,13,15H2,1-4H3,(H,26,31)
• InChI Key: LDUVINSXRGQERF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=N1)C(=O)N(C(=N2)SCC(=O)NC3=CC(=CC(=C3)C)C)CC4=CC=C(C=C4)OC
• Molecular Formula: C25H27N5O3S
• Molecular Weight: 477.6 g/mol

Description

This compound is a complex organic molecule with a pyrazolo[4,3-d]pyrimidin core structure. It also contains diphenhydramine hydrochloride or diphenhydramine citrate , which are commonly used in over-the-counter sleep aids.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a pyrazolo[4,3-d]pyrimidin core, along with a methoxybenzyl group and a thioacetamide group.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research into the synthesis of novel heterocyclic compounds, including those derived from or related to the chemical structure of interest, has shown promising results. For instance, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone demonstrated significant anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This research indicates the utility of such compounds in developing new therapeutic agents.

Anticancer Activity

Another area of application for related compounds includes anticancer research. A study on the synthesis and anticancer activity of new pyrazolo[3,4-d]pyrimidin-4-one derivatives found that certain synthesized compounds displayed potent inhibitory activity against the MCF-7 human breast adenocarcinoma cell line, highlighting their potential as anticancer agents (Abdellatif, Abdelall, Abdelgawad, & Ahmed, 2014).

In Vitro Cytotoxic Activity

Research into the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives has also been explored. One compound in particular showed appreciable cancer cell growth inhibition against several cancer cell lines, suggesting a pathway to new anticancer treatments (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Future Directions

Given the complexity of this compound and its potential biological activity, future research could focus on elucidating its mechanism of action, exploring its potential therapeutic uses, and optimizing its synthesis.